Cas no 2229194-35-6 (3-(5-chloropyridin-2-yl)propane-1-thiol)

• Product Name: 3-(5-chloropyridin-2-yl)propane-1-thiol
• CAS No: 2229194-35-6
• MF: C₈H₁₀ClNS
• MW: 187.689699649811
• CID: 6475829
• PubChem ID: 165637517
• Update Time: 2025-05-20

3-(5-chloropyridin-2-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloropyridin-2-yl)propane-1-thiol
• EN300-1993747
• 2229194-35-6

• Inchi： 1S/C8H10ClNS/c9-7-3-4-8(10-6-7)2-1-5-11/h3-4,6,11H,1-2,5H2
• InChI Key： CDZSRTPELITVKI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)CCCS

Computed Properties

• Exact Mass: 187.0222482g/mol
• Monoisotopic Mass: 187.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 13.9Ų

Additional information on 3-(5-chloropyridin-2-yl)propane-1-thiol

Introduction to 3-(5-chloropyridin-2-yl)propane-1-thiol (CAS No. 2229194-35-6)

3-(5-chloropyridin-2-yl)propane-1-thiol is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229194-35-6, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both a chloropyridine moiety and a thiol group makes it a versatile intermediate, facilitating diverse chemical transformations and biological interactions.

The molecular structure of 3-(5-chloropyridin-2-yl)propane-1-thiol consists of a propane backbone substituted with a 5-chloropyridine ring at one end and a thiol (-SH) group at the other. This configuration allows for multiple points of interaction with biological targets, making it a valuable candidate for medicinal chemistry investigations. The chloropyridine moiety, in particular, is known for its ability to engage with various enzymes and receptors, while the thiol group offers reactivity that can be exploited in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing both pyridine and thiol functionalities. The combination of these groups has been shown to enhance binding affinity and selectivity, which are critical factors in drug design. For instance, studies have demonstrated that pyridine derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases, which are often implicated in diseases like cancer and inflammatory disorders. The thiol group, on the other hand, can participate in redox reactions, providing a mechanism for cellular signaling and regulation.

One of the most compelling aspects of 3-(5-chloropyridin-2-yl)propane-1-thiol is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural features to develop novel inhibitors and activators targeting specific biological pathways. For example, modifications to the chloropyridine ring can alter electronic properties, influencing how the molecule interacts with its target. Similarly, variations in the propane chain can affect solubility and metabolic stability, which are crucial for drug efficacy and safety.

Recent advancements in computational chemistry have further enhanced the utility of 3-(5-chloropyridin-2-yl)propane-1-thiol. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. These simulations have revealed that small changes in the compound's architecture can significantly impact its biological activity. This has led to more efficient drug discovery pipelines, where virtual screening is increasingly used to identify promising candidates.

The synthesis of 3-(5-chloropyridin-2-yl)propane-1-thiol also presents interesting challenges and opportunities. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in catalytic methods have made it possible to produce this compound more efficiently and with higher yields. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the chloropyridine portion of the molecule with remarkable precision.

Beyond its pharmaceutical applications, 3-(5-chloropyridin-2-yl)propane-1-thiol has shown promise in materials science research. Its ability to form coordination complexes with metals has been exploited in the development of novel catalysts and sensors. These materials exhibit unique electronic properties that make them suitable for applications such as electrochemical sensing and photovoltaic devices. The versatility of this compound underscores its importance not only in drug discovery but also in broader chemical innovation.

The future direction of research on 3-(5-chloropyridin-2-yl)propane-1-thiol is likely to be shaped by emerging trends in interdisciplinary science. As our understanding of complex biological systems grows, so does the need for sophisticated molecular tools like this one. By integrating insights from chemistry, biology, and computer science, researchers can unlock new possibilities for therapeutic intervention and technological advancement.

In conclusion,3-(5-chloropyridin-2-yl)propane-1-thiol (CAS No. 2229194-35-6) represents a fascinating compound with diverse applications across multiple scientific domains. Its unique structural features make it an invaluable asset in pharmaceutical research, while its potential extends into materials science and beyond. As our capabilities in synthetic chemistry and computational modeling continue to evolve,3-(5-chloropyridin-2-ylopane 1-thiol will undoubtedly play a pivotal role in shaping the future of chemical innovation.